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Compound of Interest

Compound Name: LEWATIT TP-208
CAS No.: 126602-47-9
Cat. No.: B1177401
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of LEWATIT® TP-208, a
weakly acidic, macroporous cation exchange resin with chelating iminodiacetate groups. This
resin is particularly effective for the selective removal of alkaline earth and heavy metal cations.
This document consolidates key technical data, outlines experimental protocols for
performance evaluation, and visualizes important mechanisms and workflows to support
researchers in various applications.

Core Technical Data

LEWATIT® TP-208 and its variants, including MonoPlus and MDS versions, offer a range of
properties tailored for specific applications. The following tables summarize the key quantitative
data available for these resins.

Physical and Chemical Properties
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LEWATIT®
LEWATIT® TP- LEWATIT® )
Property MonoPlus TP- Units
208 MDS TP-208
208
lonic Form (as
Na* Na* Na* -
shipped)
) Iminodiacetic Iminodiacetic Iminodiacetic
Functional Group ) ) ) -
Acid Acid Acid
) Crosslinked Crosslinked Crosslinked
Matrix -
Polystyrene Polystyrene Polystyrene
Structure Macroporous Macroporous Macroporous -
Beige, opaque Beige, opaque Beige, opaque
Appearance -
beads beads beads
Uniformity
. 1.8 (max) - - -
Coefficient
Bead Size 0.4-1.25 - ~0.39 mm
Effective Size 0.55 (+/- 0.05) - - mm
Bulk Density 740 (+/- 5%) - - g/L
Density ~1.17 1.17 - g/mL
Water Retention 55-60 - - wt. %
) ] Higher than
Total Capacity 2.9 (min) - eqg/L
MonoPlus
Volume Change
-40 (max) - - vol. %

(Na* - H%)

Recommended Operating Conditions
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Parameter Recommended Value Units
Operating Temperature 80 (max) °C
Operating pH Range 2-14
Bed Depth 800 (min) mm
Service Flow Rate (Brine
o 20-30 BV/h

Polishing)
Backwash Linear Velocity

4 (approx.) m/h

(20°C)

Selectivity and Applications

LEWATIT® TP-208 exhibits high selectivity for divalent and heavy metal cations, making it
suitable for a range of purification and recovery applications.

Cation Selectivity

The resin removes heavy metal cations from neutralized effluents in the following order of
decreasing affinity[1][2][3]:

Click to download full resolution via product page

Caption: Decreasing affinity of LEWATIT® TP-208 for various cations.

Key Applications

» Brine Purification: A primary application is the final polishing of brine fed to chlor-alkali
membrane cells. It effectively removes trace alkaline earth ions (Ca?*, Mg?*, Sr2*, Ba2*) after
their initial precipitation.[1][4][5][6]

» Heavy Metal Removal: The resin is used for the removal and recovery of heavy metals from
process streams, wastewater, and potable water.[1][2][7]
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» Hydrometallurgy: Its selectivity for valuable metals makes it suitable for recovery processes
in the mining and metal finishing industries.

 Lithium Recovery: Studies have shown its potential for recovering lithium from geothermal
brines.[8]

Experimental Protocols

While specific, detailed experimental protocols for LEWATIT® TP-208 are not readily available
in a single source, the following generalized procedures are based on established methods for
characterizing ion exchange resins and information gleaned from technical data sheets.

Determination of Total Capacity

The total capacity represents the total number of exchangeable sites in the resin.
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@onditioned Resin SafﬂD
1. Conversion to H* Form
(Treat with excess strong acid, e.g., HCI)
2. Rinse with Deionized Water
(Until effluent is neutral)
3. Elution of H* lons
(Pass excess neutral salt solution, e.g., NaCl)
( 4. Collect Eluate )

5. Titrate Eluate
(With standard NaOH solution)

Click to download full resolution via product page

Caption: Workflow for determining the total capacity of the resin.

Methodology:

» Resin Preparation: A known volume of the resin is washed with deionized water to remove
any impurities.
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e Conversion to Hydrogen Form: The resin is treated with an excess of a strong acid (e.g., 1 M
HCI) to convert all active sites to the H* form.

e Rinsing: The resin is thoroughly rinsed with deionized water until the effluent is neutral,
ensuring the removal of excess acid.

o Elution: A neutral salt solution with a high concentration (e.g., 1 M NacCl) is passed through
the resin column. This displaces the H* ions from the resin with Na* ions.

« Titration: The collected eluate, containing the displaced H* ions, is titrated with a
standardized solution of a strong base (e.g., 0.1 M NaOH) to determine the total amount of
H* ions.

o Calculation: The total capacity is calculated based on the volume of the resin and the amount
of base used in the titration.

Determination of Operating Capacity in Brine
Purification

The operating capacity is the practical capacity of the resin under specific process conditions
before a defined breakthrough of the target ion.
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QRegenerated Resin CD

1. Prepare Simulated Brine
(Known concentration of Ca2+/Mg?*)

!

2. Pump Brine Through Column
(At a constant flow rate)

3. Monitor Effluent Hardness
(Periodically collect and analyze samples)

!

4. Determine Breakthrough Point
(Hardness exceeds a set limit, e.g., 20 ppb)

( 5. Calculate Volume of Treated Brine )

—
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Caption: Experimental workflow for determining operating capacity.

Methodology:

e Column Preparation: A column is packed with a known volume of regenerated LEWATIT®
TP-208 in the sodium form.
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» Feed Solution: A synthetic brine solution with a known concentration of hardness ions (e.g.,
Ca?* and Mg?*) and a specific pH is prepared.[5][6]

e Loading Cycle: The brine is passed through the resin column at a constant flow rate (e.g.,
20-30 BV/h).[9]

e Monitoring: The effluent from the column is collected at regular intervals and analyzed for the
concentration of the hardness ions.

» Breakthrough: The experiment is stopped when the concentration of the hardness ions in the
effluent reaches a predetermined breakthrough point (e.g., >20 ppb of Ca2*).[9]

o Calculation: The operating capacity is calculated from the total volume of brine treated before
breakthrough and the concentration of the removed ions.

Resin Regeneration

For reusability, the exhausted resin needs to be regenerated.
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1. Backwash
(To remove particulates and decompact the bed)

!

2. Acid Treatment
(Elute bound cations with strong acid, e.g., HCI)

3. Rinse
(With deionized water)
4, Conversion to Na* Form
(Treat with NaOH solution)

!

5. Final Rinse
(With deionized water until neutral pH)

Click to download full resolution via product page

Caption: Generalized resin regeneration workflow.

Methodology:

o Backwashing: The resin bed is backwashed with water to remove any suspended solids and
to de-compact the bed.
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 Acid Elution: A strong acid, typically hydrochloric acid (HCI), is passed through the column to
displace the bound divalent and heavy metal cations.

e Rinsing: The resin is rinsed with deionized water to remove the excess acid and the
displaced cations.

e Conversion to Sodium Form: A solution of sodium hydroxide (NaOH) is passed through the
resin to convert the functional groups back to the sodium form, which is the active form for
brine purification.

e Final Rinse: The resin is given a final rinse with deionized water until the effluent is neutral.

Performance in Specific Applications
Brine Purification Performance

In a case study at a chlor-alkali plant in India, the performance of LEWATIT® MDS TP-208 was
compared to LEWATIT® MonoPlus TP-208. The MDS variant demonstrated a significant
increase in operating capacity and throughput.[5][6][10]

LEWATIT® LEWATIT® MDS .
Parameter Units
MonoPlus TP-208 TP-208

Brine Throughput 4,480 6,660 Bed Volumes (BV)
Operating Capacit
g 9 mapacly 13.3 g/L of resin
(Ca?)
Cycle Length - 266 h

Operating conditions: Brine flow rate: 100 m¥h, [Ca2*/Mg?*] feed: 2 mg/L, [Sr?>*]: 1 mg/L,
[Baz*]: 0.5 mg/L, [NaCl]: 305 g/L, pH: 10, temp: 60 °C, SV: 25 BV/h.[5][6]

This technical guide provides a foundational understanding of LEWATIT® TP-208 for
researchers. For specific applications, it is recommended to conduct preliminary studies to
optimize the operating conditions. Further technical support can be obtained from the
manufacturer, LANXESS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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